2-(2,2-Diphenylcyclopropyl)-1H-imidazole

Specification

• CAS No.: 85589-36-2
• Molecular Formula: C18H16N2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 2-(2,2-diphenylcyclopropyl)-1H-imidazole
• Standard InChI: InChI=1S/C18H16N2/c1-3-7-14(8-4-1)18(15-9-5-2-6-10-15)13-16(18)17-19-11-12-20-17/h1-12,16H,13H2,(H,19,20)
• Standard InChI Key: YHOXISQVIBOZGS-UHFFFAOYSA-N
• SMILES: C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC=CN4
• Canonical SMILES: C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC=CN4

Introduction

2-(2,2-Diphenylcyclopropyl)-1H-imidazole is a heterocyclic compound belonging to the imidazole class, which has garnered significant attention in medicinal chemistry due to its diverse pharmacological properties. The compound's molecular formula is C18H16N2, with a molecular weight of 260.333 g/mol. It is a derivative of the 1H-imidazole class, known for its presence in numerous biological systems and pharmaceutical applications.

Synthesis and Chemical Reactions

The synthesis of 2-(2,2-Diphenylcyclopropyl)-1H-imidazole typically involves several key steps, although detailed synthesis protocols are not widely documented in the available literature. Chemical reactions involving this compound are significant for its application in organic synthesis and coordination chemistry.

Pharmacological Applications

Imidazole derivatives, including 2-(2,2-Diphenylcyclopropyl)-1H-imidazole, have shown promise in various therapeutic areas. They have been studied as enzyme inhibitors, receptor ligands, and anti-infectious agents, with implications in treating diseases such as cancer, HIV, and bacterial infections. Specifically, imidazole derivatives have demonstrated antiproliferative effects against certain cancer cell lines, such as breast cancer and non-small cell lung carcinoma.

Metabolic Role

2-(2,2-Diphenylcyclopropyl)-1H-imidazole is a metabolite of Cibenzoline, an antiarrhythmic drug. This indicates its potential role in metabolic pathways related to cardiovascular health.